Cas no 1250111-05-7 (methyl(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine)

Methyl(1-{1,2,4-triazolo[4,3-a]pyridin-3-yl}ethyl)amine is a heterocyclic amine derivative featuring a fused 1,2,4-triazolo-pyridine core. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both triazole and pyridine moieties imparts favorable binding properties, making it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or CNS-targeting agents. Its structural rigidity and nitrogen-rich scaffold enhance molecular interactions, while the methylamine substituent offers flexibility for further functionalization. The compound exhibits good stability under standard conditions, facilitating its use in synthetic workflows.
methyl(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine structure
1250111-05-7 structure
Product Name:methyl(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine
CAS No:1250111-05-7
MF:C9H12N4
MW:176.21838092804
MDL:MFCD16828326
CID:5617513
PubChem ID:62627476
Update Time:2025-06-13

methyl(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-2998725
    • AKOS011920638
    • methyl(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine
    • 1250111-05-7
    • methyl(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine
    • MDL: MFCD16828326
    • Inchi: 1S/C9H12N4/c1-7(10-2)9-12-11-8-5-3-4-6-13(8)9/h3-7,10H,1-2H3
    • InChI Key: QMDHCXAGGDTPFJ-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=NN=C2C(C)NC

Computed Properties

  • Exact Mass: 176.106196400g/mol
  • Monoisotopic Mass: 176.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.2Ų

methyl(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine Pricemore >>

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